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N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]-2-methyl-1,3-thiazole-5-carboxamide

Name: N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]-2-methyl-1,3-thiazole-5-carboxamide
Brand: Smolecule
SKU: S7728416
Rating: 5 (6 reviews)

Catalog No.

S7728416

CAS No.

M.F

C13H17N3O2S

M. Wt

279.36 g/mol

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]-2-methy...

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1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Future Directions
13. Specification
14. Others

General Information

Product Name

N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]-2-methyl-1,3-thiazole-5-carboxamide

IUPAC Name

N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]-2-methyl-1,3-thiazole-5-carboxamide

Molecular Formula

C13H17N3O2S

Molecular Weight

279.36 g/mol

InChI

InChI=1S/C13H17N3O2S/c1-5-10(12-7(2)16-18-8(12)3)15-13(17)11-6-14-9(4)19-11/h6,10H,5H2,1-4H3,(H,15,17)

InChI Key

MWNNPCAXNCMASG-UHFFFAOYSA-N

SMILES

CCC(C1=C(ON=C1C)C)NC(=O)C2=CN=C(S2)C

Canonical SMILES

CCC(C1=C(ON=C1C)C)NC(=O)C2=CN=C(S2)C

N-[1-(3,5-dimethyl-1,2-oxazol-4-yl)propyl]-2-methyl-1,3-thiazole-5-carboxamide is a synthetic compound that belongs to the class of thiazolylcarboxamides. This compound was developed for its potential use in medicinal chemistry due to its ability to inhibit the enzymatic activity of a protein involved in the cell cycle. The compound has also shown promise in treating various types of cancer.

Physical and Chemical Properties

The molecular formula of this compound is C14H18N2O2S, and its molecular weight is 282.37 g/mol. The compound appears as a white to off-white crystalline powder with a melting point of 167-169 °C. It is soluble in DMSO, DMF, and ethanol but insoluble in water.

Synthesis and Characterization

The synthesis of this compound involves the reaction of 3,5-dimethyl-4-amino-2-hydroxybenzoic acid with thionyl chloride and subsequent reaction with propionyl chloride, methylamine hydrochloride, and 2-methyl-1,3-thiazole-5-carboxylic acid. The final compound is obtained by reacting the intermediate product with oxalyl chloride and 3,5-dimethyl-1,2-oxazole.

Analytical Methods

The purity and identity of this compound can be determined by various analytical methods such as HPLC, NMR spectroscopy, and mass spectrometry. The HPLC method can detect impurities in the compound, whereas NMR spectroscopy and mass spectrometry can provide structural information about the compound.

Biological Properties

This compound has been shown to inhibit the activity of a protein called cyclin-dependent kinase 9 (CDK9), which is involved in regulating the cell cycle. Inhibition of CDK9 has been shown to induce apoptosis (programmed cell death) in cancer cells, making this compound a promising candidate for anticancer therapy.

Toxicity and Safety in Scientific Experiments

Studies have shown that this compound has low toxicity and is well-tolerated in animals. However, further studies are needed to determine the long-term toxicity and safety of this compound.

Applications in Scientific Experiments

This compound has been used in various scientific experiments to study its potential applications in medicinal chemistry. It has shown promise in treating various types of cancer, including leukemia, breast cancer, and ovarian cancer.

Current State of Research

Many studies have been conducted to investigate the potential applications of this compound in medicinal chemistry. Some of these studies have shown promising results, especially in the treatment of cancer. However, further research is needed to fully understand the therapeutic potential of this compound.

Potential Implications in Various Fields of Research and Industry

Apart from its potential applications in medicinal chemistry, this compound may also have implications in other fields of research and industry. For example, it could be used as a synthetic intermediate in the production of other compounds.

Limitations and Future Directions

Despite the promising results of studies conducted on this compound, there are still some limitations that need to be addressed. For example, the poor solubility of the compound in water could limit its applications. Further research is needed to develop more efficient synthesis methods and to improve the compound's solubility and bioavailability. Moreover, future research could investigate the potential applications of this compound in other fields such as agriculture and materials science.

Future Directions

Some potential future directions for research on this compound include:
- Investigating its potential as a pesticide or herbicide in agriculture.
- Developing more efficient synthesis methods to increase the yield of the compound.
- Investigating the compound's potential in materials science, such as its ability to act as a catalyst or in the synthesis of other materials.
- Studying the compound's interactions with other proteins and enzymes to identify its potential uses in areas other than cancer treatment.
- Investigating the compound's ability to cross the blood-brain barrier and its potential applications in neuroscience and neurodegenerative diseases.